![molecular formula C14H10F2O3 B6400295 4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% CAS No. 1261991-25-6](/img/structure/B6400295.png)
4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,5-Difluorophenyl)-3-methoxybenzoic acid (DFMBA) is a chemical compound that has been found to have a variety of scientific and industrial applications. It is a white, crystalline solid that is soluble in organic solvents and has a molecular weight of 287.2 g/mol. DFMBA has been used in several different fields, including organic synthesis, drug development, and materials science.
Scientific Research Applications
4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% has been used in a variety of scientific and industrial applications. It has been used as a reagent in organic synthesis, as a catalyst in drug development, and as a precursor in materials science. It has also been used to study the structure and reactivity of organic molecules, as well as to study the mechanism of action of drugs.
Mechanism of Action
4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% has been found to act as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been found to act as an agonist of the G protein-coupled receptor GPR40, which has been implicated in the regulation of insulin secretion and glucose homeostasis.
Biochemical and Physiological Effects
4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of proinflammatory mediators, such as prostaglandins and leukotrienes, by blocking the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been found to reduce the production of nitric oxide and to act as an agonist of the G protein-coupled receptor GPR40, which has been implicated in the regulation of insulin secretion and glucose homeostasis.
Advantages and Limitations for Lab Experiments
4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, and can be synthesized using a variety of methods. Furthermore, it is relatively stable and has a wide range of applications in organic synthesis, drug development, and materials science. However, it is also toxic and should be handled with care. Additionally, it is relatively expensive and may not be cost-effective for some laboratory experiments.
Future Directions
There are a variety of potential future directions for the use of 4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95%. One potential direction is the development of new drugs that utilize 4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% as an active ingredient. Additionally, 4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% could be used to study the structure and reactivity of organic molecules, as well as to study the mechanism of action of drugs. Furthermore, it could be used in materials science to synthesize new materials with unique properties. Finally, 4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% could be used to study the biochemical and physiological effects of drugs, as well as the effects of environmental pollutants on human health.
Synthesis Methods
4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% can be synthesized through a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Mitsunobu reaction. The most common method is the Williamson ether synthesis, which involves the reaction of a phenol with an alkyl halide in the presence of a base. This reaction yields a primary ether, which can then be converted to 4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95% by the addition of a difluoromethyl group. Other methods, such as the Grignard reaction and the Mitsunobu reaction, can also be used to synthesize 4-(2,5-Difluorophenyl)-3-methoxybenzoic acid, 95%.
properties
IUPAC Name |
4-(2,5-difluorophenyl)-3-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c1-19-13-6-8(14(17)18)2-4-10(13)11-7-9(15)3-5-12(11)16/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSWGUDVSODUQBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)C2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70689720 |
Source
|
Record name | 2',5'-Difluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70689720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261991-25-6 |
Source
|
Record name | 2',5'-Difluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70689720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.